1-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)urea

• IUPAC Name: 1-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C15H17F3N4O/c1-10-8-11(2)22(21-10)7-6-19-14(23)20-13-5-3-4-12(9-13)15(16,17)18/h3-5,8-9H,6-7H2,1-2H3,(H2,19,20,23)
• InChI Key: JQFFDINOKIBBJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCNC(=O)NC2=CC=CC(=C2)C(F)(F)F)C
• Molecular Formula: C15H17F3N4O
• Molecular Weight: 326.32 g/mol

Description

1-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)urea, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Hydrogel Formation and Morphology Control

Lloyd and Steed (2011) discussed the formation of hydrogels by a structurally similar compound, emphasizing the role of anions in tuning the gels' physical properties. This research underscores the potential of pyrazolyl-urea derivatives in creating materials with customizable rheology and morphology, relevant for biomedical and technological applications Lloyd & Steed, 2011.

Antibacterial Activity

Azab, Youssef, and El-Bordany (2013) synthesized new heterocyclic compounds containing a sulfonamido moiety, aiming to evaluate their antibacterial efficacy. Their work highlights the potential of pyrazole derivatives as antibacterial agents, contributing to the ongoing search for new antimicrobial compounds Azab, Youssef, & El-Bordany, 2013.